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Compound of Interest

Compound Name: Rti-336

Cat. No.: B1680157 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of behavioral assays to assess the efficacy of RTI-336, a

potent and selective dopamine reuptake inhibitor (DRI).

Introduction
RTI-336 is a phenyltropane derivative that acts as a potent and selective dopamine transporter

(DAT) inhibitor.[1][2] Its slow onset and long duration of action make it a promising candidate

for the treatment of cocaine addiction, acting as a potential substitution therapy.[1][2][3]

Preclinical evaluation of RTI-336's efficacy and abuse liability is crucial and can be

accomplished through a battery of behavioral assays in animal models. These assays are

designed to measure the reinforcing, stimulant, and rewarding effects of the compound.

Mechanism of Action
RTI-336 binds to the dopamine transporter, blocking the reuptake of dopamine from the

synaptic cleft. This leads to an increase in the extracellular concentration of dopamine, which in

turn modulates neurotransmission. The primary signaling pathway affected is the mesolimbic

dopamine system, which is critically involved in reward, motivation, and reinforcement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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